Cas no 299-35-4 (Thiothiamine)

Thiothiamine Properties

Names and Identifiers

• Thiothiamine
• 3-(4-Amino-2-methylpyrimidin-5-ylmethyl)-5-(2-hydroxyethyl)-4-methylthiazole-2(3H)-thione
• Thiamin-2-thione
• 2(3H)-Thiazolethione,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-
• 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazole-2-thione
• 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-thione
• Thiamine impurity E
• Thioxothiamine
• 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-thione (Thioxothiamine)
• J8QL0N8LM4
• PD120500
• 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-thione; Thiamine Hydrochloride Imp. E (EP); Thioxothiamine; Thiamine Hydrochloride Impurity E; Thiamine Impurity E
• THIAMINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• NS00041445
• SQOCQQPFEFRKBV-UHFFFAOYSA-N
• EINECS 206-077-9
• UNII-J8QL0N8LM4
• EN300-1699784
• 3-((4-amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazole-2(3H)-thione? (Vitamin Impurity
• 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-2,3-dihydro-1,3-thiazole-2-thione
• 4-THIAZOLINE-2-THIONE, 3-((4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
• CS-0368602
• THIOXOTHIAMINE [EP IMPURITY]
• SCHEMBL7762802
• 299-35-4
• CS-0166205
• EC 206-077-9
• Thiamin Thiothiazolone
• D87843
• 3-((4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-1,3-THIAZOL-2(3H)-THIONE
• Thiothiamine 100 microg/mL in Acetonitrile
• Thiothiamin
• 2(3H)-THIAZOLETHIONE, 3-((4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
• THIAMINE NITRATE IMPURITY E [EP IMPURITY]
• 3-((4-amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazole-2(3H)-thione
• DTXSID60184012
• 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-2(3H)-thiazolethione
• Z3014786983
• +Expand

• MDL： MFCD04112824
• InChIKey： SQOCQQPFEFRKBV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16N4OS2/c1-7-10(3-4-17)19-12(18)16(7)6-9-5-14-8(2)15-11(9)13/h5,17H,3-4,6H2,1-2H3,(H2,13,14,15)
• SMILES： SCCC1=C(C)[N+](CC2=CN=C(C)N=C2N)=CS1.[Cl-]

Computed Properties

• Exact Mass: 296.076553g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 296.076553g/mol
• Monoisotopic Mass: 296.076553g/mol
• Topological Polar Surface Area: 133Ų
• Heavy Atom Count: 19
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.43240
• PSA: 137.29000
• Refractive Index: 1.709
• Boiling Point: 509.6°Cat760mmHg
• Melting Point: 239°C
• Flash Point: 262°C
• Density: 1.4200